Cas no 1340149-02-1 (5-bromo-2-chloro-N-ethylaniline)

• Product Name: 5-bromo-2-chloro-N-ethylaniline
• CAS No: 1340149-02-1
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5159077
• PubChem ID: 62913371
• Update Time: 2025-10-29

5-bromo-2-chloro-N-ethylaniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-ethylaniline
• Benzenamine, 5-bromo-2-chloro-N-ethyl-

• Inchi： 1S/C8H9BrClN/c1-2-11-8-5-6(9)3-4-7(8)10/h3-5,11H,2H2,1H3
• InChI Key： AITCPXNEPIPDSD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Additional information on 5-bromo-2-chloro-N-ethylaniline

5-Bromo-2-Chloro-N-Ethylaniline: A Comprehensive Overview

The compound 5-bromo-2-chloro-N-ethylaniline (CAS No. 1340149-02-1) is a significant organic molecule with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of aromatic amines, specifically substituted anilines, and exhibits unique chemical properties due to its functional groups. The presence of bromine and chlorine substituents on the aromatic ring, along with the ethyl group attached to the nitrogen atom, imparts distinctive reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of 5-bromo-2-chloro-N-ethylaniline in the field of materials science, particularly in the synthesis of advanced polymers and composites. Researchers have demonstrated that this compound can serve as a versatile building block for constructing high-performance materials with tailored electronic and mechanical properties. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the development of novel polymeric materials with enhanced thermal stability and conductivity.

In addition to its role in materials science, 5-bromo-2-chloro-N-ethylaniline has gained attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. The compound's reactivity allows for the formation of bioactive molecules with specific pharmacological properties. Recent advancements in medicinal chemistry have utilized this compound to design drugs targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 5-bromo-2-chloro-N-ethylaniline involves a multi-step process that typically begins with the bromination of an aniline derivative followed by chlorination and alkylation steps. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield, purity, and scalability. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

From an environmental perspective, understanding the degradation pathways of 5-bromo-2-chloro-N-ethylaniline is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, particularly in the presence of microbial communities. These findings are essential for developing sustainable industrial practices that minimize environmental contamination.

Furthermore, 5-bromo-2-chloro-N-ethylaniline has been utilized in catalytic processes as a ligand or precursor for metal complexes. Its ability to coordinate with transition metals has led to innovative catalysts for organic transformations, such as cross-coupling reactions and hydrogenation processes. Recent breakthroughs in catalysis have leveraged this compound's unique electronic properties to achieve higher reaction efficiencies and selectivities.

In conclusion, 5-bromo-2-chloro-N-ethylaniline (CAS No. 1340149-02-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its chemical properties make it an invaluable tool in materials science, pharmaceuticals, catalysis, and environmental chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.